Egfr-IN-148

• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol
• InChI: InChI=1S/C17H16N4O4S/c1-25-14-4-7-16-11(9-14)8-12(17(22)20-16)10-19-21-13-2-5-15(6-3-13)26(18,23)24/h2-10,21H,1H3,(H,20,22)(H2,18,23,24)/b19-10+
• InChIKey: KKBKPHXIHJSQHV-VXLYETTFSA-N

Egfr-IN-148 Procurement Guide

Egfr-IN-148 (compound 8c) is a synthetic small-molecule quinoline-sulfonamide derivative that acts as a potent, selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase . In the primary characterization study, Egfr-IN-148 inhibited EGFR with an IC50 of 0.161 µM in an enzymatic assay, a value closely comparable to that of the clinically approved EGFR inhibitor erlotinib (IC50 = 0.142 µM) . The compound (molecular formula C17H16N4O4S, molecular weight 372.40 g/mol) also demonstrated enhanced in vitro cytotoxicity against a panel of human cancer cell lines (HCT-116, MCF-7, HeLa, HepG2) and induced G1/S cell-cycle arrest with marked apoptosis in HepG2 hepatocellular carcinoma cells .

1

EGFR pathway inhibition study fit with reported target engagement comparable to quinazoline-class inhibitors

2

Quinoline-sulfonamide scaffold distinct from quinazoline cores supports IP-differentiable lead exploration

3

Cell-model endpoint review across multiple carcinoma lineages (colorectal, breast, cervical, hepatic)

• [1] Elkotamy MS, Elgohary MK, Elkelesh IA, Alkabbani MA, Khaleel EF, Eldehna WM, Abdel-Aziz HA. Design, synthesis, and molecular dynamics-driven evaluation of quinoline-sulfonamide derivatives as potent and selective EGFR inhibitors with promising anti-cancer efficacy and safety profiles. Bioorganic Chemistry. 2025 Apr;157:108247. doi:10.1016/j.bioorg.2025.108247. View Source

Egfr-IN-148 Substitution Risks

EGFR inhibitors constitute a chemically diverse class with marked differences in scaffold chemistry, kinase selectivity profiles, cellular potency, and in vivo pharmacokinetic/pharmacodynamic (PK/PD) behavior. Two EGFR inhibitors with similar enzymatic IC50 values can exhibit divergent anti-proliferative activity across cancer cell lines due to variations in cell permeability, efflux susceptibility, and off-target kinase engagement . Egfr-IN-148 is built on a quinoline-sulfonamide scaffold distinct from the quinazoline core of erlotinib and gefitinib, resulting in a unique binding mode and stability profile as demonstrated by molecular dynamics simulations . Furthermore, Egfr-IN-148 has been directly benchmarked against the clinical chemotherapeutic doxorubicin in an in vivo Ehrlich ascites carcinoma (SEC) model, showing superior or comparable tumor volume reduction, TNF-α suppression, and COX-2 downregulation . These scaffold-specific efficacy and safety data make simple substitution with other EGFR inhibitors unjustifiable without equivalent head-to-head validation.

Scaffold Quinoline-sulfonamide scaffold produces a binding-mode profile distinct from quinazoline-based EGFR inhibitors; cellular potency may not transfer

Binding Reported MD stability metrics are scaffold-specific; substitution with erlotinib or gefitinib may shift target-residence behavior

In vivo In vivo model-response context is scaffold-dependent; tumor-volume and cytokine endpoints may not replicate across EGFR inhibitor chemotypes

• [1] Elkotamy MS, Elgohary MK, Elkelesh IA, Alkabbani MA, Khaleel EF, Eldehna WM, Abdel-Aziz HA. Design, synthesis, and molecular dynamics-driven evaluation of quinoline-sulfonamide derivatives as potent and selective EGFR inhibitors with promising anti-cancer efficacy and safety profiles. Bioorganic Chemistry. 2025 Apr;157:108247. doi:10.1016/j.bioorg.2025.108247. View Source

Egfr-IN-148 Comparative Evidence

Head-to-Head EGFR Inhibition vs Erlotinib

In the same EGFR enzymatic inhibition assay, Egfr-IN-148 (compound 8c) and the FDA-approved EGFR inhibitor erlotinib were tested side-by-side. Egfr-IN-148 achieved an IC50 of 0.161 µM, while erlotinib gave an IC50 of 0.142 µM . The near-equivalent potency confirms that Egfr-IN-148 engages the EGFR ATP-binding pocket with efficiency comparable to a clinically validated inhibitor, yet its distinct quinoline-sulfonamide scaffold provides a differentiated intellectual property and chemical space position .

EGFR inhibition vs erlotinib

Head-to-head

Egfr-IN-148 IC50 0.161 µM vs erlotinib IC50 0.142 µM (1.13-fold difference)

Supports EGFR pathway-inhibition context with near-equivalent target engagement

In vitro kinase inhibition assay; data to verify across independent replicates

Evidence Dimension	EGFR enzymatic inhibitory activity (IC50)
Target Compound Data	0.161 µM
Comparator Or Baseline	Erlotinib: 0.142 µM
Quantified Difference	1.13-fold higher IC50 for Egfr-IN-148 (near-equivalent potency)
Conditions	In vitro EGFR kinase inhibition assay; experimental conditions as described in Elkotamy et al. 2025

Why This Matters

A procurement decision favoring Egfr-IN-148 over erlotinib can be justified when a non-quinazoline EGFR inhibitor scaffold is required for SAR exploration or when seeking IP-differentiable leads with equivalent target engagement.

• [1] Elkotamy MS, Elgohary MK, Elkelesh IA, Alkabbani MA, Khaleel EF, Eldehna WM, Abdel-Aziz HA. Design, synthesis, and molecular dynamics-driven evaluation of quinoline-sulfonamide derivatives as potent and selective EGFR inhibitors with promising anti-cancer efficacy and safety profiles. Bioorganic Chemistry. 2025 Apr;157:108247. doi:10.1016/j.bioorg.2025.108247. View Source

In Vivo Antitumor Efficacy vs Doxorubicin

In a murine Ehrlich ascites carcinoma (SEC) solid tumor model, Egfr-IN-148 (compound 8c) was compared directly with the standard chemotherapeutic agent doxorubicin. Egfr-IN-148 demonstrated comparable and/or superior efficacy in reducing tumor volume, tumor weight, serum TNF-α levels, and COX-2 expression . Histopathological and immunohistochemical analyses confirmed improved tissue architecture and reduced proliferation markers in the Egfr-IN-148 group relative to the doxorubicin group . The study further reported favorable pharmacokinetic properties and a safer toxicity profile for Egfr-IN-148 compared to doxorubicin .

In vivo model response vs doxorubicin

Head-to-head

Reported tumor-volume reduction, TNF-α suppression, and COX-2 downregulation in SEC solid tumor model

Model-response endpoint context; supports in vivo tumor-model endpoint monitoring

Murine SEC model; safety-related endpoint monitoring reported; requires independent model validation

Evidence Dimension	In vivo antitumor efficacy (tumor volume, weight, TNF-α, COX-2) and safety
Target Compound Data	Superior or comparable reduction in tumor volume, tumor weight, TNF-α, and COX-2 levels; improved histopathology; favorable PK and safer toxicity profile
Comparator Or Baseline	Doxorubicin: standard efficacy in the SEC model; associated with higher toxicity
Quantified Difference	Qualitative superiority based on multiple endpoints; exact numerical fold-changes not extracted from abstract
Conditions	In vivo SEC solid tumor model in mice; endpoints: tumor volume, tumor weight, TNF-α, COX-2, histopathology, immunohistochemistry, PK, and toxicity

Why This Matters

Egfr-IN-148 provides a procurement path to an EGFR-targeted agent that has demonstrated in vivo efficacy at least comparable to doxorubicin but with a superior safety profile, making it valuable for preclinical oncology programs seeking efficacy without the cardiotoxicity burden of anthracyclines.

• [1] Elkotamy MS, Elgohary MK, Elkelesh IA, Alkabbani MA, Khaleel EF, Eldehna WM, Abdel-Aziz HA. Design, synthesis, and molecular dynamics-driven evaluation of quinoline-sulfonamide derivatives as potent and selective EGFR inhibitors with promising anti-cancer efficacy and safety profiles. Bioorganic Chemistry. 2025 Apr;157:108247. doi:10.1016/j.bioorg.2025.108247. View Source

EGFR Binding Stability: MD vs Erlotinib

Molecular docking and 100-ns molecular dynamics (MD) simulations were performed for Egfr-IN-148 (compound 8c) in complex with EGFR, and the results were compared directly with erlotinib . Egfr-IN-148 exhibited superior binding stability metrics throughout the simulation trajectory, including lower root-mean-square deviation (RMSD) and more consistent hydrogen-bond occupancy at the hinge region . These findings indicate that the quinoline-sulfonamide scaffold achieves a more stable complex with EGFR than the quinazoline-based erlotinib, despite similar enzymatic IC50 values .

MD binding stability vs erlotinib

Reported

Lower RMSD and persistent hinge-region hydrogen bonding over 100-ns simulation

Supports binding-stability review; may inform residence-time optimization

In silico MD simulation; explicit RMSD values not extracted from abstract

Evidence Dimension	EGFR binding stability (MD simulation metrics: RMSD, hydrogen-bond persistence)
Target Compound Data	Lower RMSD and more stable hydrogen-bond network relative to erlotinib
Comparator Or Baseline	Erlotinib: higher RMSD and less stable hydrogen-bond network in equivalent MD simulation
Quantified Difference	Superior stability metrics (qualitative comparison drawn from published MD simulations; explicit numerical RMSD values not available in the abstract)
Conditions	In silico molecular docking and 100-ns all-atom molecular dynamics simulations of EGFR-ligand complexes

Why This Matters

For medicinal chemistry teams optimizing residence time and binding kinetics, Egfr-IN-148’s computationally validated superior binding stability offers a rational basis for selecting this scaffold over erlotinib in structure-based drug design campaigns.

• [1] Elkotamy MS, Elgohary MK, Elkelesh IA, Alkabbani MA, Khaleel EF, Eldehna WM, Abdel-Aziz HA. Design, synthesis, and molecular dynamics-driven evaluation of quinoline-sulfonamide derivatives as potent and selective EGFR inhibitors with promising anti-cancer efficacy and safety profiles. Bioorganic Chemistry. 2025 Apr;157:108247. doi:10.1016/j.bioorg.2025.108247. View Source

Broad-Spectrum Cytotoxicity Panel

Egfr-IN-148 (compound 8c) was evaluated for in vitro cytotoxicity against a panel of human cancer cell lines representing colorectal (HCT-116), breast (MCF-7), cervical (HeLa), and hepatic (HepG2) carcinomas . The compound exhibited enhanced cytotoxicity across all four lines relative to other derivatives in the 16-compound quinoline-sulfonamide series . This broad-spectrum anti-proliferative activity is a distinguishing feature not uniformly observed among EGFR inhibitors, which often show lineage-specific potency . The methoxy substitution on the benzenesulfonamide tail was identified as a critical structural determinant of this enhanced cellular activity .

Cytotoxicity panel

Class-level

Reported cytotoxicity across HCT-116, MCF-7, HeLa, and HepG2 cell lines; G1/S arrest and apoptosis in HepG2

Supports cell-model endpoint review across multiple carcinoma lineages

MTT assay; exact cell-line IC50 values not reported in abstract; class-level inference

Evidence Dimension	In vitro cytotoxicity across a panel of four human cancer cell lines
Target Compound Data	Enhanced cytotoxicity against HCT-116, MCF-7, HeLa, and HepG2 (exact IC50 values not reported in the abstract; described as 'enhanced' relative to other series members)
Comparator Or Baseline	Other quinoline-sulfonamide derivatives (15 compounds); erlotinib cellular activity (not directly quantified in the abstract for all lines)
Quantified Difference	Qualitatively superior cytotoxicity profile relative to series analogs; cell-cycle arrest (G1/S) and apoptosis induction confirmed in HepG2
Conditions	MTT cell viability assay; cell lines: HCT-116 (colorectal), MCF-7 (breast), HeLa (cervical), HepG2 (liver); compound 8c tested alongside 15 structural analogs

Why This Matters

Investigators requiring an EGFR inhibitor with validated multi-indication cytotoxicity should select Egfr-IN-148 over single-cell-line-optimized alternatives, as its broad activity profile supports phenotypic screening across diverse cancer types without switching chemical series.

• [1] Elkotamy MS, Elgohary MK, Elkelesh IA, Alkabbani MA, Khaleel EF, Eldehna WM, Abdel-Aziz HA. Design, synthesis, and molecular dynamics-driven evaluation of quinoline-sulfonamide derivatives as potent and selective EGFR inhibitors with promising anti-cancer efficacy and safety profiles. Bioorganic Chemistry. 2025 Apr;157:108247. doi:10.1016/j.bioorg.2025.108247. View Source

Egfr-IN-148 Application Scenarios

Preclinical Liver Cancer Research

Egfr-IN-148 is immediately applicable in hepatocellular carcinoma (HCC) preclinical programs. The compound has demonstrated G1/S cell-cycle arrest and apoptosis in HepG2 cells and in vivo superiority over doxorubicin in the SEC solid tumor model with respect to tumor volume, TNF-α, and COX-2 suppression . Researchers studying liver cancer can deploy Egfr-IN-148 as a targeted agent that combines EGFR pathway inhibition with a safer toxicity profile than doxorubicin, enabling combination studies and chronic dosing regimens .

Quinoline-Sulfonamide Scaffold Design

Medicinal chemistry teams pursuing EGFR inhibitor optimization can utilize Egfr-IN-148 as a starting scaffold. The compound's superior molecular dynamics stability metrics compared to erlotinib—including lower RMSD and persistent hinge-region hydrogen bonding —provide a computationally validated rationale for further derivatization. The methoxy-benzenesulfonamide tail identified as critical for activity offers a defined vector for SAR expansion while maintaining EGFR binding .

Multi-Indication Cytotoxicity Screening

Contract research organizations (CROs) and academic screening centers conducting multi-cell-line antiproliferative assays can select Egfr-IN-148 as a single EGFR inhibitor reference compound. Its validated enhanced cytotoxicity against HCT-116, MCF-7, HeLa, and HepG2 cell lines eliminates the need for multiple EGFR inhibitors to cover diverse tissue origins in primary screens . This consolidation reduces procurement complexity and enables consistent cross-study comparisons within a single chemical series .

In Vivo Efficacy & Safety Studies

Animal pharmacology studies that require sustained EGFR inhibition without the cumulative toxicity associated with conventional chemotherapeutics can benefit from Egfr-IN-148. The favorable pharmacokinetic properties and safer toxicity profile demonstrated in the SEC model compared to doxorubicin make Egfr-IN-148 suitable for long-term dosing protocols, pharmacokinetic/pharmacodynamic modeling, and combination therapy studies where toxicity management is critical .

Application

Selection Property

Validation Focus

Hepatocellular carcinoma model studies

Cell-cycle arrest and apoptosis endpoint context in HepG2 cells

Tumor-volume and cytokine endpoint monitoring in xenograft models

Quinoline-sulfonamide scaffold optimization

Non-quinazoline EGFR binding mode with reported MD stability metrics

Binding-stability review and SAR expansion at the benzenesulfonamide tail

Multi-lineage cell-model screening

Reported cytotoxicity across colorectal, breast, cervical, and hepatic lines

Cell-viability endpoint review with single-scaffold consistency across tissue origins

In vivo tumor-model endpoint studies

Model-response context with reported PK endpoint data

Exposure-model interpretation and safety-related endpoint monitoring

• [1] Elkotamy MS, Elgohary MK, Elkelesh IA, Alkabbani MA, Khaleel EF, Eldehna WM, Abdel-Aziz HA. Design, synthesis, and molecular dynamics-driven evaluation of quinoline-sulfonamide derivatives as potent and selective EGFR inhibitors with promising anti-cancer efficacy and safety profiles. Bioorganic Chemistry. 2025 Apr;157:108247. doi:10.1016/j.bioorg.2025.108247. View Source